Cas no 55134-13-9 (Narasin)
Narasin structure
Product Name:Narasin
Narasin Chemical and Physical Properties
Names and Identifiers
-
- Salinomycin, 4-methyl-,(4S)-
- Narasin
- 4-methylsalinomycin
- antibioticc7819b
- c7819b
- monteban
- Narasia A
- narasina
- Narasul
- NARASIN [MI]
- Narasine [INN-French]
- alpha-Ethyl-6-(5-(2-(5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)-15-hydroxy-2,10,12-trimethyl-1,6,8-trioxadispiro(4.1.5.3)pentadec-13-en-9-yl)-2-hydroxy-1,3-dimethyl-4-oxoheptyl)tetrahydro-3,5-dimethyl-2H-pyran-2-acetic acid
- DZY9VU539P
- A 28086A
- AKOS040744425
- 55134-13-9
- Skycis 100
- NARASIN [MART.]
- Monteban (TN)
- CAS-55134-13-9
- Q2104314
- NARASIN [USP IMPURITY]
- BRN 1678311
- COMPD-79891
- NARASIN [GREEN BOOK]
- Monteban 45
- Narasinum (INN-Latin)
- Narasin 100 microg/mL in Acetonitrile
- Lilly 79891
- Compound 79891
- Narasine
- Antibiotic A 28086A
- Salinomycin, 4-methyl-, (4S)
- Antibiotic A-28086 factor A
- NS00000173
- D05122
- Narasino
- Narasino (INN-Spanish)
- GTPL10835
- Narasin 1000 microg/mL in Acetonitrile
- DB11432
- NCGC00167550-01
- CS-0081972
- Tox21_112545
- NARASIN [INN]
- NARASIN (USP IMPURITY)
- C 7819B
- HY-121410
- 2-(6-(5-(2-(5-Ethyltetrahydro-5-hydroxy-6-methylpyran-2-yl)-15-hydroxy-2,10,12-trimethyl-1,6,8-trioxadispiro(4.1.5.3)pentadec-13-en-9-yl)-2-hydroxy-1,3-dimethyl-4-oxoheptyl)tetrahydro-3,5-dimethylpyran-2-yl)butyric acid
- NARASIN (USP-RS)
- Narasinum [INN-Latin]
- NCGC00167550-08
- NARASIN [USAN]
- Narasin (USP/INN)
- Narasin (USAN:USP:INN:BAN)
- CHEBI:183815
- AI3-29798
- DTXCID0026707
- NARASIN (MART.)
- F82330
- Antibiotic C 7819B
- Narasinum
- C-7819B
- Skycis
- UNII-DZY9VU539P
- Narasin A
- 2H-Pyran-2-acetic acid, alpha-ethyl-6-(5-(2-(5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)-15-hydroxy-2,10,12-trimethyl-1,6,8-trioxadispiro(4.1.5.3)pentadec-13-en-9-yl)-2-hydroxy-1,3-dimethyl-4-oxoheptyl)tetrahydro-3,5-dimethyl-
- Narasine (INN-French)
- DTXSID2046707
- Narasin [USAN:USP:INN:BAN]
- CHEMBL2104423
- NCGC00167550-06
- Salinomycin, 4-methyl-, (4S)-
- Narasino [INN-Spanish]
- (2R)-2-[(2R,3S,5S,6R)-6-[(2S,3S,4S,6R)-6-[(3S,5S,7R,9S,10S,12R,15R)-3-[(2R,5R,6S)-5-ethyl-5-hydroxy-6-methyloxan-2-yl]-15-hydroxy-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.57.35]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-3,5-dimethyloxan-2-yl]butanoic acid
- NARASIN [USP-RS]
- SCHEMBL123401
- GLXC-25036
- VHKXXVVRRDYCIK-CWCPJSEDSA-N
-
- Inchi: InChI=1S/C43H72O11/c1-12-30(35(46)27(8)34(45)28(9)36-23(4)21-24(5)37(51-36)31(13-2)39(47)48)38-25(6)22-26(7)42(52-38)18-15-32(44)43(54-42)20-19-40(11,53-43)33-16-17-41(49,14-3)29(10)50-33/h15,18,23-34,36-38,44-45,49H,12-14,16-17,19-22H2,1-11H3,(H,47,48)/t23-,24-,25-,26+,27-,28-,29-,30-,31?,32+,33+,34+,36+,37+,38?,40-,41+,42-,43-/m0/s1
- InChI Key: VHKXXVVRRDYCIK-FWOWVVJPSA-N
- SMILES: CCC(C1C(CC(C(O1)C(C)C(C(C)C(=O)C(CC)C2C(CC(C3(O2)C=CC(C4(O3)CCC(O4)(C)C5CCC(C(O5)C)(CC)O)O)C)C)O)C)C)C(=O)O
Computed Properties
- Exact Mass: 764.50700
- Monoisotopic Mass: 764.50746311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 54
- Rotatable Bond Count: 12
- Complexity: 1360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 161Ų
Experimental Properties
- Melting Point: 98-100°
- Solubility: methanol: soluble20mg/mL
- PSA: 161.21000
- LogP: 6.43400
- pka: 7.9 (80% aq DMF)
- Specific Rotation: D25 -54° (c = 0.2 in methanol)
Narasin Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 28
- Safety Instruction: 28-36/37-45
- RTECS:VO8640000
-
Hazardous Material Identification:
- HazardClass:6.1(a)
- PackingGroup:II
- Toxicity:LD50 i.p. in mice: 7.15 mg/kg (Berg)
- Packing Group:II
- Hazard Level:6.1(a)
- Risk Phrases:R28
- Packing Group:II
- Safety Term:6.1(a)
Narasin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-121410-5mg |
Narasin |
55134-13-9 | ≥88.0% | 5mg |
¥5200 | 2025-04-16 | |
| TRC | N378770-1mg |
Narasin |
55134-13-9 | 1mg |
$ 131.00 | 2023-09-06 | ||
| TRC | N378770-2mg |
Narasin |
55134-13-9 | 2mg |
$155.00 | 2023-05-17 | ||
| TRC | N378770-5mg |
Narasin |
55134-13-9 | 5mg |
$ 238.00 | 2023-09-06 | ||
| TRC | N378770-10mg |
Narasin |
55134-13-9 | 10mg |
$ 431.00 | 2023-09-06 | ||
| TRC | N378770-25mg |
Narasin |
55134-13-9 | 25mg |
$902.00 | 2023-05-17 | ||
| TRC | N378770-50mg |
Narasin |
55134-13-9 | 50mg |
$1607.00 | 2023-05-17 | ||
| ChemScence | CS-0081972-5mg |
Narasin |
55134-13-9 | ≥98.0% | 5mg |
$1050.0 | 2022-04-27 | |
| ChemScence | CS-0081972-10mg |
Narasin |
55134-13-9 | ≥98.0% | 10mg |
$1680.0 | 2022-04-27 | |
| BioAustralis | BIA-N1363-5mg |
Narasin |
55134-13-9 | >95% by HPLC | 5mg |
$210.00 | 2025-07-04 |
Narasin Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:55134-13-9)Narasin Narasin
Order Number:LE13993
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
(CAS:55134-13-9)Narasin
Order Number:A1032337
Stock Status:in Stock
Quantity:10mg/5mg/1mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:48
Price ($):1010.0/652.0/263.0
Email:sales@amadischem.com
Narasin Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
55134-13-9 (Narasin) Related Products
- 53003-10-4(Salinomycin)
- 55721-31-8(Salinomycin sodium salt)
- 70051-99-9(Deoxy-epi-narasin)
- 131204-29-0(2-Propanone,1-[(2S,5R,6R,8S)-5-hydroxy-10-methyl-8-[(1R,2E)-1-methyl-3-[(2R,4'aR,5R,6'S,8'R,8'aS)-octahydro-8'-hydroxy-6'-[(1S,3S)-1-hydroxy-3-[(2S,3R,6S)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]butyl]-7'-methylenespiro[furan-2(3H),2'(3'H)-pyrano[3,2-b]pyran]-5-yl]-2-propen-1-yl]-1,7-dioxaspiro[5.5]undec-10-en-2-yl]-)
- 58331-17-2(Narasin Sodium)
- 64003-50-5(Salinomycin, 20-deoxy-)
- 126454-05-5(3-Hexanone,4-[2-(5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)-15-hydroxy-2,10,12-trimethyl-1,6,8-trioxadispiro[4.1.5.3]pentadec-13-en-9-yl]-)
- 93591-00-5(11,15-Dihydroxy-9-oxo-13-prostenoic acid; (8R,11R,12R,13E,15S)-form, Compd. with #BVP15-E)
- 110947-74-5(Salinomycin, 5-hydroxy-(9CI))
- 55648-20-9(Alprostadil Alfadex)